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Compound of Interest

3-Amino-4-
Compound Name:

(methoxycarbonyl)benzoic acid

Cat. No.: B1276513

Overall Synthesis Pathway

The synthesis of 3-Amino-4-(methoxycarbonyl)benzoic acid is achieved in two main steps:

« Nitration: 4-(methoxycarbonyl)benzoic acid is nitrated using a mixture of concentrated nitric
acid and sulfuric acid to yield 3-Nitro-4-(methoxycarbonyl)benzoic acid.

e Reduction: The nitro group of 3-Nitro-4-(methoxycarbonyl)benzoic acid is then reduced to an
amino group to afford the final product, 3-Amino-4-(methoxycarbonyl)benzoic acid.
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G-(methoxycarbonyl)benzoic acia

1. Nitration
(HNOs, H2S0a4)

G—Nitro-4-(methoxycarbonyl)benzoic acia

2. Reduction
(SnCl2-2H20, HCI)

G—Amino-4-(methoxycarbonyl)benzoic acia

Click to download full resolution via product page

 To cite this document: BenchChem. [Synthesis of "3-Amino-4-(methoxycarbonyl)benzoic
acid" for beginners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276513#synthesis-of-3-amino-4-methoxycarbonyl-
benzoic-acid-for-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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